Cas no 1198016-41-9 (5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde)

5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde structure
1198016-41-9 structure
Product Name:5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde
CAS No:1198016-41-9
MF:C7H6ClNO2
MW:171.581040859222
CID:1101444
PubChem ID:58001785
Update Time:2025-04-20

5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-6-(hydroxymethyl)-3-Pyridinecarboxaldehyde
    • 5-chloro-6-(hydroxymethyl)nicotinaldehyde
    • SCHEMBL336024
    • 1198016-41-9
    • 5-chloro-6-(hydroxymethyl)-3-pyridinecarbaldehyde
    • DA-37490
    • IUJPCWGKHFMVQQ-UHFFFAOYSA-N
    • Inchi: 1S/C7H6ClNO2/c8-6-1-5(3-10)2-9-7(6)4-11/h1-3,11H,4H2
    • InChI Key: IUJPCWGKHFMVQQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C=O)=CN=C1CO

Computed Properties

  • Exact Mass: 171.0087061g/mol
  • Monoisotopic Mass: 171.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 50.2Ų
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